5-[3-Hydroxy-2-methyl-5-(phosphonooxymethyl)pyridin-4-yl]pyrrolidine-2,4-dicarboxylic acid
5-[3-Hydroxy-2-methyl-5-(phosphonooxymethyl)pyridin-4-yl]pyrrolidine-2,4-dicarboxylic acid
Brand Name:
Vulcanchem
CAS No.:
126706-34-1
VCID:
VC21141342
InChI:
InChI=1S/C13H17N2O9P/c1-5-11(16)9(6(3-14-5)4-24-25(21,22)23)10-7(12(17)18)2-8(15-10)13(19)20/h3,7-8,10,15-16H,2,4H2,1H3,(H,17,18)(H,19,20)(H2,21,22,23)
SMILES:
CC1=NC=C(C(=C1O)C2C(CC(N2)C(=O)O)C(=O)O)COP(=O)(O)O
Molecular Formula:
C13H17N2O9P
Molecular Weight:
376.26 g/mol
5-[3-Hydroxy-2-methyl-5-(phosphonooxymethyl)pyridin-4-yl]pyrrolidine-2,4-dicarboxylic acid
CAS No.: 126706-34-1
Cat. No.: VC21141342
Molecular Formula: C13H17N2O9P
Molecular Weight: 376.26 g/mol
* For research use only. Not for human or veterinary use.
![5-[3-Hydroxy-2-methyl-5-(phosphonooxymethyl)pyridin-4-yl]pyrrolidine-2,4-dicarboxylic acid - 126706-34-1](/images/no_structure.jpg)
Specification
| CAS No. | 126706-34-1 |
|---|---|
| Molecular Formula | C13H17N2O9P |
| Molecular Weight | 376.26 g/mol |
| IUPAC Name | 5-[3-hydroxy-2-methyl-5-(phosphonooxymethyl)pyridin-4-yl]pyrrolidine-2,4-dicarboxylic acid |
| Standard InChI | InChI=1S/C13H17N2O9P/c1-5-11(16)9(6(3-14-5)4-24-25(21,22)23)10-7(12(17)18)2-8(15-10)13(19)20/h3,7-8,10,15-16H,2,4H2,1H3,(H,17,18)(H,19,20)(H2,21,22,23) |
| Standard InChI Key | AGPXAGRDCOKQID-UHFFFAOYSA-N |
| SMILES | CC1=NC=C(C(=C1O)C2C(CC(N2)C(=O)O)C(=O)O)COP(=O)(O)O |
| Canonical SMILES | CC1=NC=C(C(=C1O)C2C(CC(N2)C(=O)O)C(=O)O)COP(=O)(O)O |
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